1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-phenoxypropan-1-one

• IUPAC Name: 1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C20H25NO3S/c1-16(24-18-6-3-2-4-7-18)20(22)21-11-9-17(10-12-21)14-25-15-19-8-5-13-23-19/h2-8,13,16-17H,9-12,14-15H2,1H3
• InChI Key: SOIPDELCXQCXAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)CSCC2=CC=CO2)OC3=CC=CC=C3
• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol

Description

Molecular Structure Analysis

The compound contains a piperidine ring, a furan ring, and a thioether group. These functional groups could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

Again, without specific studies, it’s hard to say. But the compound’s functional groups suggest it could participate in a variety of reactions, such as those involving nucleophiles and electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on factors like its specific functional groups and stereochemistry.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study explored the design, synthesis, and pharmacological evaluation of novel derivatives incorporating furan and piperidine rings. These compounds were synthesized starting from 2-acetylfuran and evaluated for their antidepressant and antianxiety activities, showcasing the potential of such structures in drug discovery (Kumar et al., 2017) Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine.

Organic Ligand Synthesis and Antimicrobial Activity

Research has also delved into the synthesis and characterization of furan ring-containing organic ligands and their transition metal complexes. These complexes were studied for their antimicrobial activities, indicating the potential of furan-containing compounds in developing new antimicrobial agents (Patel, 2020) Analytical and Spectral Study of Furan Ring Containing Organic Ligands.

Dye-Sensitized Solar Cells

The furan moiety has been identified as beneficial in the performance of phenothiazine-based dye-sensitized solar cells. A study found that derivatives with furan as a conjugated linker exhibited improved solar energy-to-electricity conversion efficiency, highlighting the role of such organic compounds in enhancing renewable energy technologies (Kim et al., 2011) Effect of five-membered heteroaromatic linkers to the performance of phenothiazine-based dye-sensitized solar cells.

Neuroinflammation Imaging

Furan-containing compounds have been used in the development of PET radiotracers for imaging neuroinflammation. A study on [11C]CPPC, a compound including furan and piperidine structures, demonstrated its utility in noninvasively imaging reactive microglia and disease-associated neuroinflammation, providing valuable insights into neuropsychiatric disorders (Horti et al., 2019) PET imaging of microglia by targeting macrophage colony-stimulating factor 1 receptor (CSF1R).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine rings are often seen in neurotransmitter analogs, so it’s possible this compound could have neurological effects.

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, safe handling practices should be followed.

Future Directions

Future research could involve synthesizing the compound and studying its reactivity, as well as testing its biological activity.